3-(3,4-Dimethoxyphenyl)-2-[(methoxyimino)methyl]acrylonitrile

• IUPAC Name: (Z)-3-(3,4-dimethoxyphenyl)-2-[(E)-methoxyiminomethyl]prop-2-enenitrile
• InChI: InChI=1S/C13H14N2O3/c1-16-12-5-4-10(7-13(12)17-2)6-11(8-14)9-15-18-3/h4-7,9H,1-3H3/b11-6+,15-9+
• InChI Key: FTRUASFTLSXRTJ-KWWZHBJFSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C(C=NOC)C#N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C(/C=N/OC)\C#N)OC
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

The compound “3-(3,4-Dimethoxyphenyl)-2-[(methoxyimino)methyl]acrylonitrile” is an organic compound based on its structure. It contains a phenyl ring (a hexagonal carbon ring) with two methoxy groups attached (OCH3), an acrylonitrile group (CH2=CH-CN), and a methoxyimino group (O=CH-N). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl ring, methoxy groups, acrylonitrile group, and methoxyimino group would all contribute to its overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its structure and the nature of the atoms and bonds it contains. These could include properties like melting point, boiling point, solubility, reactivity, and stability.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems, often in a biological context. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. These could include further studies to better understand its properties, development of synthesis methods, exploration of its reactivity, and investigation of its potential uses.